3,3,3-Trifluoro-2-(7-methyl-1H-indol-3-yl)propanoic acid

• IUPAC Name: 3,3,3-trifluoro-2-(7-methyl-1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C12H10F3NO2/c1-6-3-2-4-7-8(5-16-10(6)7)9(11(17)18)12(13,14)15/h2-5,9,16H,1H3,(H,17,18)
• InChI Key: ZJCXVAQFBOIWEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CN2)C(C(=O)O)C(F)(F)F
• Molecular Formula: C12H10F3NO2
• Molecular Weight: 257.21 g/mol

Description

3,3,3-Trifluoro-2-(7-methyl-1H-indol-3-yl)propanoic acid is a chemical compound with a molecular formula of C12H10F3NO2. It is a versatile compound used in scientific research due to its unique properties. It finds applications in various fields ranging from pharmaceuticals to materials science.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents against influenza A. .
• .

Anti-HIV Properties

Researchers have explored indole derivatives as potential anti-HIV agents. .

Chemical Biology and Enzyme Inhibition

Researchers can investigate the interaction of our compound with enzymes or receptors. Its trifluoromethyl group could modulate binding affinity.

Safety and Hazards

The safety data sheet for a related compound, 3,3,3-Trifluoro-2-(trifluoromethyl)propionic acid, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid dust formation, ensure adequate ventilation, and avoid ingestion and inhalation.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, they can participate in acid-base reactions, donating a proton (H+) in acidic conditions. They can also undergo esterification, reacting with alcohols to form esters.

Biochemical Pathways

Indole derivatives are known to influence a broad range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The presence of three fluorine atoms on the adjacent carbon to the indole ring can significantly impact the molecule’s lipophilicity (fat solubility), acidity, and potential for hydrogen bonding, which could influence its pharmacokinetic properties.

Result of Action

Given the broad-spectrum biological activities of indole derivatives , it’s plausible that this compound could have diverse effects at the molecular and cellular levels.